Cas no 2680697-73-6 (3-{N-(pyrimidin-4-yl)acetamidomethyl}benzoic acid)

• Product Name: 3-{N-(pyrimidin-4-yl)acetamidomethyl}benzoic acid
• CAS No: 2680697-73-6
• MF: C₁₄H₁₃N₃O₃
• MW: 271.271322965622
• CID: 5632841
• PubChem ID: 165908411
• Update Time: 2025-10-28

3-{N-(pyrimidin-4-yl)acetamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[N-(pyrimidin-4-yl)acetamido]methyl}benzoic acid
• EN300-28283496
• 2680697-73-6
• 3-{N-(pyrimidin-4-yl)acetamidomethyl}benzoic acid

• Inchi： 1S/C14H13N3O3/c1-10(18)17(13-5-6-15-9-16-13)8-11-3-2-4-12(7-11)14(19)20/h2-7,9H,8H2,1H3,(H,19,20)
• InChI Key： CRKVDIOXUFHDLC-UHFFFAOYSA-N
• SMILES： O=C(C)N(C1C=CN=CN=1)CC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 271.09569129g/mol
• Monoisotopic Mass: 271.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.4Ų

Additional information on 3-{N-(pyrimidin-4-yl)acetamidomethyl}benzoic acid

Professional Introduction to 3-{N-(pyrimidin-4-yl)acetamidomethyl}benzoic Acid (CAS No: 2680697-73-6)

3-{N-(pyrimidin-4-yl)acetamidomethyl}benzoic acid, identified by its CAS number 2680697-73-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and potential biological activities. The presence of a pyrimidine moiety linked to an acetamidomethyl group enhances its molecular interactions, making it a valuable candidate for further exploration in medicinal chemistry.

The structural framework of 3-{N-(pyrimidin-4-yl)acetamidomethyl}benzoic acid consists of a benzoic acid core substituted with a N-(pyrimidin-4-yl)acetamidomethyl side chain. This particular arrangement imparts unique chemical properties that are conducive to various biological functions. The benzoic acid moiety is well-known for its role in the synthesis of aspirin-like compounds and has been extensively studied for its anti-inflammatory and analgesic properties. The pyrimidine ring, on the other hand, is a common pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the synergistic effects of multiple pharmacophores. The compound 3-{N-(pyrimidin-4-yl)acetamidomethyl}benzoic acid exemplifies this trend, as it combines the benzoic acid scaffold with a pyrimidine derivative. This combination has shown promise in preliminary studies for its potential applications in treating various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of 3-{N-(pyrimidin-4-yl)acetamidomethyl}benzoic acid is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have indicated that derivatives of benzoic acid can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the inflammatory response. The pyrimidine component further enhances this potential by providing additional binding sites for these enzymes, thereby increasing the compound's efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Molecular docking studies have been particularly useful in understanding how 3-{N-(pyrimidin-4-yl)acetamidomethyl}benzoic acid interacts with biological targets. These studies have revealed that the compound can bind to specific pockets on enzymes, thereby inhibiting their activity. This insight has been instrumental in designing more effective derivatives with improved pharmacokinetic properties.

The synthesis of 3-{N-(pyrimidin-4-yl)acetamidomethyl}benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound. These synthetic strategies not only enhance efficiency but also allow for the introduction of structural modifications that can fine-tune biological activity.

In vitro and in vivo studies have provided valuable insights into the pharmacological profile of 3-{N-(pyrimidin-4-yl)acetamidomethyl}benzoic acid. Initial experiments have demonstrated its potential as an anti-inflammatory agent, with significant reductions in inflammatory markers observed in animal models. Additionally, preliminary cancer cell line studies have shown promising results, indicating that this compound may inhibit the growth and proliferation of certain cancer cells by targeting specific pathways involved in tumor progression.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy before they can be translated into clinical use. 3-{N-(pyrimidin-4-yl)acetamidomethyl}benzoic acid is no exception, and ongoing research is focused on optimizing its pharmacological properties while ensuring minimal toxicity. Preclinical studies are being conducted to assess its metabolic stability, distribution, excretion, and potential side effects. These studies are crucial for determining the appropriate dosage and administration routes for future clinical trials.

The integration of artificial intelligence (AI) and machine learning (ML) technologies has revolutionized drug discovery by enabling rapid screening and analysis of large datasets. AI-driven platforms have been used to identify potential lead compounds like 3-{N-(pyrimidin-4-yl)acetamidomethyl}benzoic acid based on their structural features and predicted biological activities. These technologies have significantly accelerated the drug development process by reducing the time and resources required for initial screening.

The future prospects for 3-{N-(pyrimidin-4-yl)acetamidomethyl}benzoic acid are promising, with ongoing research aimed at expanding its therapeutic applications. Investigators are exploring its potential use in treating neurodegenerative diseases, where inflammation and oxidative stress play significant roles. Additionally, studies are being conducted to evaluate its efficacy in combination therapies, where it may be used alongside other drugs to enhance treatment outcomes.

In conclusion, 3-{N-(pyrimidin-4-yl)acetamidomethyl}benzoic acid (CAS No: 2680697-73-6) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a benzoic acid scaffold with a pyrimidine derivative makes it a versatile candidate for further exploration in treating various diseases. With ongoing research focused on optimizing its pharmacological properties and expanding its therapeutic applications, this compound holds great promise for future medical interventions.